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Compound of Interest

Compound Name:
6-Chlorobenzo[b]thiophene-2-

carbaldehyde

Cat. No.: B8752320

Get Quote

Executive Summary & Critical Identity Verification
6-Chlorobenzo[b]thiophene-2-carbaldehyde is a pharmacologically significant heterocyclic

intermediate used primarily in the synthesis of bioactive scaffolds (e.g., indole bioisosteres,

kinase inhibitors, and antimicrobial agents). Its reactivity is defined by the electrophilic C2-

aldehyde "warhead" and the lipophilic chlorinated benzo-fused thiophene core.

Chemical Identity & CAS Alert
CRITICAL SAFETY NOTICE: The CAS number provided in the request (10049-36-2) is

frequently associated with Ruthenium(III) chloride or other inorganic salts in major registries.

Using the wrong CAS for inventory management can lead to catastrophic compatibility errors

(e.g., mixing strong oxidizers with organic aldehydes).
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Parameter Data

Chemical Name 6-Chlorobenzo[b]thiophene-2-carbaldehyde

Parent Scaffold CAS 3541-37-5 (Benzo[b]thiophene-2-carbaldehyde)

Derivative CAS Varies by vendor (Often custom synthesized)

Molecular Formula C₉H₅ClOS

Molecular Weight 196.65 g/mol

Physical State Solid (Pale yellow to off-white powder)

Solubility
Soluble in DMSO, DMF, DCM; Poorly soluble in

water.[1]

Hazard Identification & GHS Classification
As a halogenated aromatic aldehyde, this compound exhibits a specific toxicological profile

centered on surface reactivity (skin/eye) and respiratory sensitization. The following

classification is derived from Structure-Activity Relationship (SAR) analysis of the parent

benzo[b]thiophene-2-carbaldehyde and analogous chlorinated aldehydes.

GHS Label Elements
Signal Word:WARNING[2][3]
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Hazard Class Category Hazard Statement
Mechanism of
Action

Skin Irritation Cat.[2][4] 2
H315: Causes skin

irritation.[2][4][5]

Lipophilic absorption

followed by Schiff

base formation with

keratin.

Eye Irritation Cat. 2A
H319: Causes serious

eye irritation.[2][4]

Direct electrophilic

attack on corneal

mucosal proteins.

STOT - SE Cat. 3
H335: May cause

respiratory irritation.[4]

Aldehyde vapor/dust

triggers vagal sensory

nerve endings in the

airway.

Skin Sensitization Cat. 1

H317: May cause an

allergic skin reaction.

[2][5]

Haptenization of skin

proteins (common in

aldehydes).

Reactivity Hazards
Air Sensitivity: Aldehydes slowly oxidize to carboxylic acids (6-chlorobenzo[b]thiophene-2-

carboxylic acid) upon exposure to atmospheric oxygen.

Incompatibility: Violent reactions possible with strong oxidizing agents, strong bases

(Cannizzaro reaction risk), and reducing agents.[5]

Safe Handling Architecture (Barrier Analysis)
Effective safety is not just about PPE; it is about establishing a Barrier System. The following

diagram illustrates the "Defense in Depth" strategy required when handling this compound.
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Figure 1: Layered defense strategy for handling sensitizing aromatic aldehydes.

Operational Protocol
Engineering Control: All weighing and transfer must occur within a certified chemical fume

hood. For quantities >5g, use a static-dissipative powder containment hood.

Glove Permeation: Standard latex is insufficient due to the lipophilic nature of the

chlorobenzothiophene ring.

Requirement: Nitrile (minimum 0.11 mm thickness) or double-gloving (Nitrile over

Laminate) for prolonged handling.

Atmosphere: Store and handle under nitrogen or argon to prevent autoxidation to the

carboxylic acid, which alters stoichiometry in synthesis.

Emergency Response Logic
In the event of exposure, the response must be immediate and chemically logical.
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Scenario Immediate Action Scientific Rationale

Skin Contact
Wash with soap/water for 15

min. Do not use alcohol.

Alcohol increases cutaneous

blood flow and solubility,

potentially driving the toxin

deeper into the dermis.

Eye Contact
Flush with water/saline for 15

min. Lift eyelids.

Aldehydes bind proteins

quickly; mechanical flushing is

the only way to reduce

residence time.

Inhalation
Move to fresh air.[6] Administer

oxygen if breathing is labored.

Respiratory irritation can lead

to delayed edema; oxygen

support counteracts hypoxia.

Spill (Solid)
Wet sweep or vacuum with

HEPA filter.

Prevents dust generation

(STOT-SE H335 hazard).

Spill (Solution)
Absorb with vermiculite.

Neutralize with dilute bisulfite.

Bisulfite forms a water-soluble

adduct with the aldehyde,

reducing volatility and

reactivity.

Synthetic Utility & Applications
The 6-chlorobenzo[b]thiophene-2-carbaldehyde scaffold is a high-value "handle" in

medicinal chemistry. The aldehyde at C2 allows for rapid diversification, while the chlorine at

C6 provides a metabolic blockage point (preventing oxidation at that site) and increases

lipophilicity.

Primary Synthetic Workflows
The following diagram details the two most common reaction pathways utilized in drug

discovery for this scaffold.
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Figure 2: Divergent synthetic pathways for the C2-aldehyde functionality.

Key Reaction: Schiff Base Formation (Antimicrobial
Research)
Research indicates that Schiff bases derived from benzo[b]thiophene-2-carbaldehydes exhibit

significant antibacterial activity against S. aureus and E. coli.

Protocol: Reflux equimolar amounts of 6-chlorobenzo[b]thiophene-2-carbaldehyde and a

substituted aniline in ethanol with a catalytic amount of glacial acetic acid.

Validation: Monitor disappearance of the aldehyde carbonyl peak (~1660-1680 cm⁻¹) and

appearance of the imine stretch (~1600-1620 cm⁻¹) via IR spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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